Cas no 1245457-03-7 (4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride)

• Product Name: 4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride
• CAS No: 1245457-03-7
• MF: C₇H₄ClF₃O₃S
• MW: 260.618070602417
• MDL: MFCD18397619
• CID: 4794324
• PubChem ID: 122199052
• Update Time: 2025-10-28

4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(trifluoromethyl)benzenesulfonyl chloride
• 4-Hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride
• 4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride

• MDL： MFCD18397619
• Inchi： 1S/C7H4ClF3O3S/c8-15(13,14)4-1-2-6(12)5(3-4)7(9,10)11/h1-3,12H
• InChI Key： GEZCHSUBLWSUNJ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C(C(F)(F)F)=C1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: 3
• Topological Polar Surface Area: 62.8

Additional information on 4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride

Professional Introduction to 4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS No: 1245457-03-7)

4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride, with the CAS number 1245457-03-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its hydroxy and trifluoromethyl substituents on a benzene ring, followed by a sulfonyl chloride functional group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the sulfonyl chloride group enhances its reactivity, particularly in nucleophilic substitution reactions, which are pivotal in the synthesis of various bioactive molecules.

The structure of 4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride imparts distinct electronic and steric characteristics to the molecule. The trifluoromethyl group, known for its electron-withdrawing inductive effect, influences the reactivity of the aromatic ring and the sulfonyl chloride moiety. This makes the compound particularly useful in constructing more complex molecular architectures, especially in drug discovery programs where precise control over electronic distributions is essential. The hydroxy group, on the other hand, provides a site for further functionalization, allowing for the introduction of additional pharmacophores or linking groups.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their wide range of biological activities. 4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride serves as an excellent precursor for synthesizing sulfonamides, which are prevalent in many therapeutic agents. The sulfonyl chloride group readily reacts with amines to form sulfonamides, a reaction that is fundamental in medicinal chemistry. This capability has been leveraged in several research studies aimed at identifying new antimicrobial, anti-inflammatory, and anticancer agents.

One notable application of 4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often targeted in cancer therapy. The trifluoromethyl group enhances the binding affinity of sulfonamide-based inhibitors to kinase active sites by modulating electronic interactions. Recent studies have demonstrated that compounds derived from this intermediate exhibit potent inhibitory activity against various kinases, including those involved in tyrosine kinase-driven cancers. The hydroxy group can be further modified to optimize solubility and metabolic stability, making these inhibitors more suitable for clinical development.

Another area where 4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride has found utility is in materials science. The compound's ability to participate in cross-coupling reactions makes it a valuable building block for synthesizing advanced materials such as organic semiconductors and liquid crystals. These materials are integral to next-generation electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the trifluoromethyl group influences the electronic properties of these materials, enabling fine-tuning of their optoelectronic characteristics.

The synthesis of 4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation of the benzene ring followed by sulfonylation using chlorosulfonic acid or equivalent reagents. The introduction of the trifluoromethyl group can be achieved through fluorination or triflation methods, depending on the desired synthetic route. Optimization of reaction conditions is crucial to ensure high yields and purity, as impurities can affect downstream applications.

In terms of handling and storage, 4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride should be stored under inert conditions to prevent degradation due to moisture or air exposure. Proper personal protective equipment (PPE), including gloves and safety goggles, is recommended when handling this compound due to its potential reactivity with nucleophiles. Laboratory protocols should be strictly followed to minimize risks associated with its use.

The versatility of 4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride as a synthetic intermediate continues to drive innovation in both academic and industrial research settings. Its role in developing novel pharmaceuticals and advanced materials underscores its importance as a chemical building block. As research progresses, it is likely that new applications for this compound will emerge, further solidifying its place in modern chemistry.